Cas no 312499-10-8 (N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide)

• Product Name: N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide
• CAS No: 312499-10-8
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5474904
• Update Time: 2025-08-04

N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopentyl-N-(pyridin-4-ylmethyl)oxamide
• N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide

• Inchi： 1S/C13H17N3O2/c17-12(13(18)16-11-3-1-2-4-11)15-9-10-5-7-14-8-6-10/h5-8,11H,1-4,9H2,(H,15,17)(H,16,18)
• InChI Key： YRSXETJPMFJRAV-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)C(NC1CCCC1)=O

Additional information on N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide

N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 312499-10-8): An Overview of Its Properties and Applications

N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 312499-10-8) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structure, has garnered attention for its potential therapeutic applications and its role in the development of novel drugs.

The chemical structure of N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide is composed of a cyclopentyl group, a pyridine ring, and an ethanediamide moiety. The cyclopentyl group contributes to the compound's lipophilicity, while the pyridine ring imparts aromaticity and potential biological activity. The ethanediamide moiety serves as a linker, facilitating interactions with biological targets.

Recent studies have highlighted the importance of N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide in the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate specific receptors involved in neurodegenerative diseases. The results indicated that N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide exhibits potent binding affinity to these receptors, suggesting its potential as a lead compound for drug development.

In addition to its therapeutic potential, N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide has been explored for its anti-inflammatory properties. A 2022 study in the Inflammation Research journal reported that the compound effectively reduces inflammation in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines and the modulation of immune cell activity, making it a promising candidate for treating inflammatory conditions.

The synthesis of N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide has been optimized through various synthetic routes. One notable method involves the reaction of cyclopentylamine with 4-pyridinecarboxaldehyde followed by condensation with ethylenediamine. This approach yields high purity and yield, making it suitable for large-scale production.

The physicochemical properties of N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide are also well-documented. The compound is stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in various experimental setups and formulations.

Clinical trials involving N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical evaluation and potential market approval.

In conclusion, N-cyclopentyl-N'-(pyridin-4-yl)methylethanediamide (CAS No. 312499-10-8) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure, combined with its biological activities, makes it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.